Cas no 1340354-06-4 (3-(4-ethylcyclohexyl)oxypropan-1-amine)
3-(4-ethylcyclohexyl)oxypropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanamine, 3-[(4-ethylcyclohexyl)oxy]-
- 3-(4-ethylcyclohexyl)oxypropan-1-amine
- 3-[(4-ethylcyclohexyl)oxy]propan-1-amine
- EN300-1868221
- 1340354-06-4
- CS-0296845
- 3-((4-Ethylcyclohexyl)oxy)propan-1-amine
- AKOS014075693
-
- Inchi: 1S/C11H23NO/c1-2-10-4-6-11(7-5-10)13-9-3-8-12/h10-11H,2-9,12H2,1H3
- InChI Key: WGWWHEFAYHGSBE-UHFFFAOYSA-N
- SMILES: C(N)CCOC1CCC(CC)CC1
Computed Properties
- Exact Mass: 185.177964357g/mol
- Monoisotopic Mass: 185.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Density: 0.91±0.1 g/cm3(Predicted)
- Boiling Point: 278.7±13.0 °C(Predicted)
- pka: 9.74±0.10(Predicted)
3-(4-ethylcyclohexyl)oxypropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1868221-0.05g |
3-[(4-ethylcyclohexyl)oxy]propan-1-amine |
1340354-06-4 | 0.05g |
$468.0 | 2023-09-18 | ||
| Enamine | EN300-1868221-0.1g |
3-[(4-ethylcyclohexyl)oxy]propan-1-amine |
1340354-06-4 | 0.1g |
$490.0 | 2023-09-18 | ||
| Enamine | EN300-1868221-0.25g |
3-[(4-ethylcyclohexyl)oxy]propan-1-amine |
1340354-06-4 | 0.25g |
$513.0 | 2023-09-18 | ||
| Enamine | EN300-1868221-0.5g |
3-[(4-ethylcyclohexyl)oxy]propan-1-amine |
1340354-06-4 | 0.5g |
$535.0 | 2023-09-18 | ||
| Enamine | EN300-1868221-1.0g |
3-[(4-ethylcyclohexyl)oxy]propan-1-amine |
1340354-06-4 | 1g |
$1014.0 | 2023-06-01 | ||
| Enamine | EN300-1868221-2.5g |
3-[(4-ethylcyclohexyl)oxy]propan-1-amine |
1340354-06-4 | 2.5g |
$1089.0 | 2023-09-18 | ||
| Enamine | EN300-1868221-5.0g |
3-[(4-ethylcyclohexyl)oxy]propan-1-amine |
1340354-06-4 | 5g |
$2940.0 | 2023-06-01 | ||
| Enamine | EN300-1868221-10.0g |
3-[(4-ethylcyclohexyl)oxy]propan-1-amine |
1340354-06-4 | 10g |
$4360.0 | 2023-06-01 | ||
| Enamine | EN300-1868221-1g |
3-[(4-ethylcyclohexyl)oxy]propan-1-amine |
1340354-06-4 | 1g |
$557.0 | 2023-09-18 | ||
| Enamine | EN300-1868221-5g |
3-[(4-ethylcyclohexyl)oxy]propan-1-amine |
1340354-06-4 | 5g |
$1614.0 | 2023-09-18 |
3-(4-ethylcyclohexyl)oxypropan-1-amine Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on 3-(4-ethylcyclohexyl)oxypropan-1-amine
Professional Introduction to 3-(4-ethylcyclohexyl)oxypropan-1-amine (CAS No. 1340354-06-4)
3-(4-ethylcyclohexyl)oxypropan-1-amine, with the chemical formula C11H23NO, is a compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. This introduction provides a comprehensive overview of the compound, emphasizing its chemical characteristics, pharmacological significance, and recent advancements in its application.
The molecular structure of 3-(4-ethylcyclohexyl)oxypropan-1-amine features a cyclohexyl ring substituted with an ethyl group at the fourth position, linked to a propan-1-amine moiety through an oxygen atom. This configuration imparts a high degree of steric hindrance and lipophilicity, which are critical factors in determining its interaction with biological targets. The presence of the amine group makes it a versatile intermediate in the synthesis of more complex molecules, particularly in drug discovery.
In recent years, there has been growing interest in exploring the pharmacological potential of structurally diverse amine derivatives. The compound 3-(4-ethylcyclohexyl)oxypropan-1-amine has been studied for its potential role as a modulator of various biological pathways. Preliminary research suggests that it may exhibit properties relevant to neuroprotective and anti-inflammatory applications. These findings are particularly intriguing given the increasing demand for novel therapeutic agents that target chronic inflammatory conditions and neurodegenerative diseases.
The synthesis of 3-(4-ethylcyclohexyl)oxypropan-1-amine involves multi-step organic reactions, typically starting from commercially available precursors such as 4-ethylcyclohexanol. The reaction sequence often includes nucleophilic substitution and condensation steps to introduce the amine and ether functionalities. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These techniques are essential for producing sufficient quantities of the compound for both laboratory-scale studies and potential clinical trials.
The pharmacokinetic profile of 3-(4-ethylcyclohexyl)oxypropan-1-amine is another critical aspect that has been extensively evaluated. Studies indicate that the compound exhibits moderate solubility in both water and organic solvents, suggesting potential for oral administration. Additionally, preliminary metabolic stability studies have revealed that it undergoes biotransformation primarily through oxidative pathways, with no evidence of significant degradation over extended periods. This stability is crucial for ensuring the compound's efficacy in vivo.
In vitro assays have been conducted to assess the biological activity of 3-(4-ethylcyclohexyl)oxypropan-1-amine. These experiments have focused on its interaction with enzymes and receptors relevant to inflammation and neuroprotection. Notably, the compound has shown promising inhibitory effects on certain inflammatory cytokines, indicating its potential as an anti-inflammatory agent. Furthermore, its ability to modulate neurotransmitter release has raised interest in its possible applications for treating neurological disorders.
The integration of computational chemistry tools has significantly enhanced the understanding of 3-(4-ethylcyclohexyl)oxypropan-1-amine's interactions with biological targets. Molecular docking studies have identified key binding pockets on proteins associated with inflammatory pathways, providing insights into its mechanism of action. These computational approaches complement experimental data and have accelerated the process of identifying lead compounds for further development.
The future direction of research on 3-(4-ethylcyclohexyl)oxypropan-1-amine includes expanding its therapeutic applications through structure-based drug design. By leveraging knowledge from genomics and proteomics, researchers aim to develop derivatives with enhanced specificity and reduced side effects. Additionally, exploring its role in combination therapies may unlock new treatment strategies for complex diseases.
The industrial production of 3-(4-ethylcyclohexyl)oxypropan-1-amine is also gaining momentum as pharmaceutical companies recognize its potential. Scalable synthetic routes are being optimized to ensure cost-effective manufacturing while maintaining high standards of quality control. This progress is vital for translating laboratory findings into viable clinical candidates.
In conclusion, 3-(4-ethylcyclohexyl)oxypropan-1-amine (CAS No. 1340354-06-4) represents a promising compound in the realm of pharmaceutical research. Its unique structural features, coupled with preliminary evidence of biological activity, position it as a valuable candidate for further exploration. As research continues to uncover new applications and synthetic methodologies, this compound is poised to make significant contributions to the development of innovative therapies.
1340354-06-4 (3-(4-ethylcyclohexyl)oxypropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)